3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine

• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol
• IUPAC Name: 3-[(4-chloro-3-methylphenyl)methyl]pyrrolidine
• InChI: InChI=1S/C12H16ClN/c1-9-6-10(2-3-12(9)13)7-11-4-5-14-8-11/h2-3,6,11,14H,4-5,7-8H2,1H3
• InChI Key: JSSDBHVJBJWQNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC2CCNC2)Cl

Description

3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine (CAS 1337674-03-9) is a chemical compound of significant interest in medicinal chemistry and drug discovery, serving as a versatile synthetic building block. The core structure of this molecule, the pyrrolidine ring, is a saturated nitrogen heterocycle that is a privileged scaffold in the design of bioactive molecules . Its three-dimensional, non-planar shape allows for efficient exploration of pharmacophore space and contributes favorably to the stereochemistry and physicochemical properties of potential drug candidates, often improving solubility and metabolic profiles . This specific derivative features a 4-chloro-3-methylbenzyl substitution on the pyrrolidine nitrogen, a common pharmacophore in medicinal chemistry. Researchers value pyrrolidine-containing compounds for their broad therapeutic potential, which includes applications in developing anticancer, antibacterial, antiviral, anti-inflammatory, and central nervous system (CNS) agents . The pyrrolidine ring is a fundamental structural component found in numerous FDA-approved drugs and clinical candidates across various disease areas . As such, 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine is a valuable intermediate for constructing more complex molecules for high-throughput screening and structure-activity relationship (SAR) studies. Its molecular formula is C12H16ClN, and it has a molecular weight of 209.72 . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic uses. Handle with appropriate precautions in a controlled laboratory setting.

Foundational & Exploratory

Mechanism of action of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine

An In-Depth Technical Guide to the Mechanism of Action of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine

Prepared by: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive analysis of the putative mechanism of action for the novel compound, 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine. Based on extensive structural homology analysis and established pharmacology of related chemical classes, we postulate that this compound functions primarily as a monoamine reuptake inhibitor. The pyrrolidine scaffold, coupled with a substituted phenylmethyl moiety, is a well-established pharmacophore for potent interaction with the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[1][2][3] This guide synthesizes the theoretical framework for this mechanism, outlines a rigorous, multi-stage experimental workflow for its validation, and provides detailed, field-tested protocols for key assays. The intended audience for this document includes researchers, scientists, and drug development professionals engaged in the fields of neuropharmacology and medicinal chemistry.

Introduction and Postulated Pharmacological Class

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including many that target the central nervous system (CNS).[4][5] The specific compound, 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine, belongs to a class of 3-substituted pyrrolidines that have shown significant activity as ligands for dopamine and serotonin receptors and transporters.[6] Its structure, featuring a lipophilic chloro- and methyl-substituted phenyl ring connected via a methylene linker to the 3-position of a pyrrolidine ring, is highly analogous to known monoamine reuptake inhibitors (MRIs).

MRIs function by binding to presynaptic transporters (DAT, NET, SERT), blocking the reabsorption of neurotransmitters from the synaptic cleft. This action prolongs the dwell time of dopamine, norepinephrine, and/or serotonin in the synapse, thereby amplifying and extending their signaling. Such mechanisms are central to the therapeutic effects of many antidepressants, psychostimulants, and drugs developed for neurodegenerative conditions like Parkinson's disease.[7][8] We hypothesize that 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine is a potent inhibitor of DAT and NET, with potentially lower affinity for SERT, a profile common among similar pyrrolidine-based compounds.[3]

Structure-Activity Relationship (SAR) Analysis

The predicted activity of this compound is not arbitrary but is based on well-established SAR principles for this chemical class.[9]

• Pyrrolidine Ring: The five-membered nitrogen-containing ring is critical for high-affinity binding to monoamine transporters. Studies comparing pyrrolidine analogs to their six-membered piperidine counterparts consistently show a substantial loss in binding potency with the larger ring, indicating a specific spatial requirement within the transporter's binding pocket.[3]

• 3-Position Linkage: The connection at the 3-position of the pyrrolidine ring is a key feature of many selective and potent MRIs.

• Substituted Phenyl Ring: The nature and position of substituents on the phenyl ring are primary determinants of potency and selectivity across the different monoamine transporters.

  • Chlorine Atom: The presence of a halogen, such as chlorine at the 4-position, generally increases lipophilicity and can enhance binding affinity.

  • Methyl Group: The methyl group at the 3-position further modulates the electronic and steric profile of the phenyl ring, fine-tuning its interaction with the transporter. Steric bulk on the phenyl ring is known to play a significant role in determining selectivity between DAT and SERT.[9]

The logical relationship between these structural components and the final biological activity is depicted below.

Caption: Key structural components and their influence on biological activity.

Proposed Primary Mechanism of Action: Monoamine Transporter Inhibition

The primary mechanism of action for 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine is proposed to be the inhibition of dopamine and norepinephrine reuptake via competitive binding to DAT and NET. This leads to an accumulation of these neurotransmitters in the synaptic cleft, enhancing downstream signaling.

Caption: Proposed mechanism of action at a monoaminergic synapse.

Experimental Validation Workflow

To rigorously test this hypothesis, a multi-tiered approach is required. This workflow ensures a comprehensive characterization from initial target binding to functional cellular activity and selectivity profiling.

Caption: A tiered experimental workflow for mechanism of action validation.

Detailed Experimental Protocols

The following protocols are standard, validated methods for characterizing monoamine transporter inhibitors.[10][11]

Protocol 1: Radioligand Binding Assays for DAT, NET, and SERT

Objective: To determine the binding affinity (Kᵢ) of the test compound for the human dopamine, norepinephrine, and serotonin transporters.

Methodology:

• Cell Culture: Use Human Embryonic Kidney 293 (HEK293) cells stably transfected with and expressing high levels of either hDAT, hNET, or hSERT. Culture cells to ~90% confluency in appropriate media.

• Membrane Preparation: Harvest cells, wash with ice-cold phosphate-buffered saline (PBS), and centrifuge. Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenize. Centrifuge the homogenate at high speed (e.g., 40,000 x g) to pellet the cell membranes. Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration using a Bradford or BCA assay.

• Binding Assay:

  • Set up a 96-well plate with triplicate wells for total binding, non-specific binding, and a range of concentrations of the test compound (e.g., 0.1 nM to 10 µM).

  • Add a constant concentration of a specific radioligand to each well.

    • For hDAT: [³H]WIN 35,428 (e.g., 2-3 nM). Non-specific binding is determined in the presence of a high concentration of a known DAT inhibitor like GBR 12909 (e.g., 10 µM).

    • For hNET: [³H]Nisoxetine (e.g., 1-2 nM). Non-specific binding is determined with a high concentration of desipramine (e.g., 10 µM).

    • For hSERT: [³H]Citalopram (e.g., 0.5-1 nM). Non-specific binding is determined with a high concentration of fluoxetine (e.g., 10 µM).

  • Add the prepared cell membranes (e.g., 10-20 µg protein/well).

  • Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Harvesting and Scintillation Counting: Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand. Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Protocol 2: Synaptosomal Neurotransmitter Uptake Inhibition Assay

Objective: To measure the functional potency (IC₅₀) of the test compound to inhibit the uptake of dopamine, norepinephrine, and serotonin into nerve terminals.

Methodology:

• Synaptosome Preparation: Euthanize adult male Sprague-Dawley rats according to approved institutional protocols. Rapidly dissect brain regions of interest (e.g., striatum for DAT, cortex for NET/SERT). Homogenize the tissue in ice-cold sucrose buffer (0.32 M sucrose, 10 mM HEPES, pH 7.4). Centrifuge the homogenate at low speed to remove nuclei and debris. Centrifuge the resulting supernatant at a higher speed (e.g., 12,000 x g) to pellet the crude synaptosomal fraction (P2). Resuspend the P2 pellet in assay buffer.

• Uptake Assay:

  • In a 96-well plate, pre-incubate aliquots of the synaptosomal preparation with various concentrations of the test compound (or vehicle) for 10-15 minutes at 37°C.

  • Initiate the uptake reaction by adding a low concentration of the respective radiolabeled neurotransmitter:

    • [³H]Dopamine (e.g., 10-20 nM)

    • [³H]Norepinephrine (e.g., 10-20 nM)

    • [³H]Serotonin (e.g., 5-10 nM)

  • Allow the uptake to proceed for a short, defined period within the linear range of uptake (e.g., 5-10 minutes).

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by immediate washing with ice-cold buffer.

  • Non-specific uptake is determined by running parallel reactions at 4°C or in the presence of a saturating concentration of a known potent inhibitor (e.g., GBR 12909 for DA, desipramine for NE, fluoxetine for 5-HT).

• Scintillation Counting and Data Analysis: Quantify the radioactivity trapped on the filters as described in Protocol 1. Calculate specific uptake and plot the percentage of inhibition versus the log concentration of the test compound. Determine the IC₅₀ value using non-linear regression analysis.

Protocol 3: Monoamine Oxidase (MAO) A & B Inhibition Assay

Objective: To assess the compound's potential for off-target activity by measuring its ability to inhibit the two major isoforms of monoamine oxidase.

Methodology:

• Enzyme Source: Use recombinant human MAO-A and MAO-B enzymes or mitochondrial fractions from a relevant tissue source (e.g., human liver microsomes).[12]

• Assay Principle: This protocol utilizes a fluorometric method. MAO enzymes catalyze the oxidative deamination of a substrate (e.g., kynuramine), producing H₂O₂ as a byproduct.[13] The H₂O₂ then reacts with a probe (e.g., Amplex Red) in the presence of horseradish peroxidase (HRP) to generate a highly fluorescent product, resorufin.

• Assay Procedure:

  • In a black 96-well plate, add the MAO-A or MAO-B enzyme preparation.

  • Add various concentrations of the test compound or known inhibitors (clorgyline for MAO-A, selegiline for MAO-B) and pre-incubate for 15 minutes.

  • Initiate the reaction by adding a solution containing the MAO substrate (kynuramine), HRP, and the fluorescent probe.

  • Incubate at 37°C for 30-60 minutes, protected from light.

  • Measure the fluorescence using a microplate reader (e.g., excitation ~535 nm, emission ~590 nm).

• Data Analysis: Subtract the background fluorescence from all readings. Plot the percentage of enzyme activity remaining versus the log concentration of the test compound. Determine the IC₅₀ value for both MAO-A and MAO-B.

Anticipated Results and Data Presentation

Based on the SAR analysis, we anticipate that 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine will exhibit high affinity and potent inhibitory activity at DAT and NET, and significantly lower activity at SERT. It is expected to have weak or no activity against MAO-A and MAO-B.

Table 1: Predicted Pharmacological Profile of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine

Target	Assay Type	Predicted Potency
hDAT	Binding (Kᵢ)	5 - 50 nM
Uptake (IC₅₀)	10 - 100 nM
hNET	Binding (Kᵢ)	10 - 100 nM
Uptake (IC₅₀)	20 - 200 nM
hSERT	Binding (Kᵢ)	> 1000 nM
Uptake (IC₅₀)	> 2000 nM
MAO-A	Inhibition (IC₅₀)	> 10,000 nM
MAO-B	Inhibition (IC₅₀)	> 10,000 nM

Conclusion and Future Directions

This guide outlines a robust scientific framework for elucidating the mechanism of action of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine. The central hypothesis posits that the compound is a potent and selective dopamine and norepinephrine reuptake inhibitor. The provided experimental workflow and detailed protocols offer a clear path to rigorously test this hypothesis and quantify the compound's pharmacological profile.

Successful validation of this mechanism would position the compound as a valuable tool for CNS research and a potential lead for developing therapeutics for disorders characterized by dopaminergic and noradrenergic dysregulation, such as depression, ADHD, and certain symptoms of Parkinson's disease.[2][7] Future studies should explore its in vivo pharmacokinetics, brain penetration, and efficacy in relevant animal models.

References

• Micheli, F., et al. (2009). 4-Piperidines and 3-pyrrolidines as dual serotonin and noradrenaline reuptake inhibitors: design, synthesis and structure-activity relationships. PubMed. Available at: [Link]

• Zheng, Z., et al. (2010). Design, synthesis, and biological evaluation of new monoamine reuptake inhibitors with potential therapeutic utility in depression and pain. PubMed. Available at: [Link]

• Raz, S., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. PMC. Available at: [Link]

• Meltzer, P. C., et al. (2006). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) Analogues: A Promising Class of Monoamine Uptake Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Foley, K. F., & Mitten, M. J. (2021). Experimental Dopamine Reuptake Inhibitors in Parkinson's Disease: A Review of the Evidence. PubMed. Available at: [Link]

• Herraiz, T., & Guillén, H. (2018). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). SpringerLink. Available at: [Link]

• Foley, K. F., & Mitten, M. J. (2021). Experimental Dopamine Reuptake Inhibitors in Parkinson's Disease: A Review of the Evidence. PMC. Available at: [Link]

• Foley, K. F., & Mitten, M. J. (2021). Experimental Dopamine Reuptake Inhibitors in Parkinson's Disease: A Review of the Evidence. ResearchGate. Available at: [Link]

• Various Authors. Dopamine reuptake inhibitors – Knowledge and References. Taylor & Francis Online. Available at: [Link]

• Cell Biolabs, Inc. (n.d.). Monoamine Oxidase Assays. Cell Biolabs, Inc.. Available at: [Link]

• Charles River Laboratories. (2023). MAO Inhibition in Drug Discovery and Development. Charles River Laboratories. Available at: [Link]

• Bhat, A. A., et al. (2022). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). PubMed. Available at: [Link]

• Wallach, J., et al. (2022). 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders. PMC. Available at: [Link]

• Wallach, J., et al. (2022). 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders. ACS Medicinal Chemistry Letters. Available at: [Link]

• Gatiatulin, A. G., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

• Costa, J., et al. (2024). Structure–Activity Relationship of Synthetic Cathinones: An Updated Review. ACS Chemical Neuroscience. Available at: [Link]

• Sweeney, J. B., et al. (2022). Synthesis of 3-substituted pyrrolidines via palladium-catalysed hydroarylation. ChemRxiv. Available at: [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

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Technical Guide: In Vitro Biological Activity of Pyrrolidine Derivatives

Executive Summary: The Privileged Scaffold

The pyrrolidine ring (tetrahydropyrrole) represents a "privileged scaffold" in medicinal chemistry due to its unique structural dynamics. Unlike planar heterocycles (e.g., pyrrole, pyridine), the saturated pyrrolidine ring undergoes pseudorotation —a dynamic puckering that allows substituents to adopt specific spatial orientations (envelope or twist conformations). This conformational flexibility enables high-affinity binding to diverse biological targets, including kinases, G-protein coupled receptors (GPCRs), and bacterial cell wall enzymes.

This guide provides a technical deep-dive into the in vitro validation of pyrrolidine derivatives, focusing on three primary therapeutic vectors: Oncology (Apoptosis/Cytotoxicity), Antimicrobial (MIC/Gyrase Inhibition), and Neuropharmacology (Cholinesterase Inhibition).

Part 1: Structural Dynamics & Structure-Activity Relationship (SAR)

To design effective in vitro assays, one must understand the molecular drivers of pyrrolidine activity.

The Pharmacophore[1]

• Basicity: The secondary amine (pKa ~11.3) is protonated at physiological pH, facilitating ionic interactions with anionic residues (e.g., Asp, Glu) in enzyme active sites.

• Stereochemistry: The C2 and C3 positions are chiral centers. In vitro data consistently shows that enantiomeric purity dictates potency. For instance, in DPP-IV inhibitors, the (S)-configuration often mimics the natural substrate (proline).

• Rigidification: Fusing the pyrrolidine ring (e.g., spiro-pyrrolidines ) restricts conformational entropy, often improving selectivity by "locking" the molecule into a bioactive conformation.

Part 2: Oncology & Cytotoxicity Profiling

Recent literature identifies spirooxindole-pyrrolidine hybrids and pyrrolidine-thiosemicarbazones as potent anticancer agents. The primary mechanism of action (MoA) typically involves the induction of apoptosis via the mitochondrial pathway or the inhibition of Dihydrofolate Reductase (DHFR).

Mechanism of Action: Apoptotic Signaling

Pyrrolidine derivatives often act as "MDM2 inhibitors" or "Tubulin polymerization inhibitors," triggering the intrinsic apoptotic cascade.

Figure 1: Pyrrolidine-Induced Apoptotic Pathway

Caption: Schematic of the intrinsic apoptotic cascade triggered by pyrrolidine derivatives, leading to Caspase-3 mediated cell death.

Quantitative Activity Data (Reference Values)

The following table summarizes recent IC50 values for pyrrolidine derivatives against standard cancer cell lines.

Scaffold Class	Cell Line	Target	IC50 (µM)	Reference
Spiro-pyrrolidine	A549 (Lung)	MDM2-p53	2.9 - 5.1	[1]
Pyrrolidine-Thiosemicarbazone	MCF-7 (Breast)	DHFR	12.3 - 15.0	[2]
Pyrrolidine-Amide	HCT116 (Colon)	Tubulin	1.5 - 3.0	[3]
Standard (Doxorubicin)	Various	DNA	0.5 - 1.2	Control

Validated Protocol: MTT Cytotoxicity Assay

Rationale: The MTT assay measures metabolic activity as a proxy for cell viability. It is essential to use a tetrazolium salt reduction method to quantify the mitochondrial impairment suggested in the pathway above.

Workflow:

• Seeding: Plate cells (e.g., MCF-7) at

  cells/well in 96-well plates.

  • Critical: Allow 24h for attachment. Edge effects can skew data; fill outer wells with PBS.

• Treatment: Add pyrrolidine derivatives (dissolved in DMSO).

  • Gradient: Serial dilution (0.1 µM to 100 µM).

  • Solvent Control: Final DMSO concentration must be

    to avoid solvent toxicity.

• Incubation: 48 hours at 37°C, 5% CO2.

• Development: Add 10 µL MTT reagent (5 mg/mL). Incubate 4 hours.

• Solubilization: Aspirate media. Add 100 µL DMSO to dissolve formazan crystals.

• Read: Absorbance at 570 nm (reference 630 nm).

Self-Validation Check: The Z-factor of the assay must be

. If the standard deviation of the controls is high, the data is statistically invalid.

Part 3: Antimicrobial & Antifungal Profiling[2]

Pyrrolidine derivatives, particularly sulfonylamino-pyrrolidines and pyrrolidine-thiazole hybrids , exhibit potent antimicrobial activity by inhibiting bacterial DNA Gyrase or disrupting cell wall synthesis.

Quantitative Activity Data (MIC)

Minimum Inhibitory Concentration (MIC) values indicate the potency against resistant strains.

Compound Class	Organism	Strain Type	MIC (µg/mL)	Comparison (Std)
Pyrrolidine-Thiazole	S. aureus	MRSA	21.7 - 30.5	Gentamicin (22.[1]6)
Sulfonylamino-Pyrrolidine	E. coli	Gram (-)	6.58	Cefaclor (Standard)
Pyrrolidine-2,5-dione	C. albicans	Fungal	32.0	Ketoconazole (Ref)

Validated Protocol: Broth Microdilution (CLSI Standard)

Rationale: This method provides a quantitative MIC value, unlike the qualitative disk diffusion method.

Workflow:

• Inoculum Prep: Adjust bacterial culture to

  McFarland standard ( CFU/mL). Dilute 1:100 in Mueller-Hinton Broth (MHB).

• Compound Prep: Dissolve pyrrolidine derivative in DMSO. Perform 2-fold serial dilutions in MHB in a 96-well plate.

• Inoculation: Add diluted bacterial suspension to wells. Final volume: 200 µL.

• Controls:

  • Sterility Control: Broth only.

  • Growth Control: Broth + Bacteria + DMSO (no drug).

  • Positive Control:[2][3][4] Ciprofloxacin.

• Incubation: 18–24 hours at 37°C.

• Visualization: Add Resazurin dye (0.015%) for 1 hour. Blue

  Pink indicates growth.

• Endpoint: The lowest concentration preventing color change is the MIC.

Part 4: Neuropharmacology (Enzyme Inhibition)

In the context of Alzheimer's Disease (AD), dispiro-pyrrolidines are evaluated as Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) inhibitors.[3][5]

Mechanism: Dual Binding

Potent derivatives often act as "dual-binding site" inhibitors, interacting with both the catalytic anionic site (CAS) and the peripheral anionic site (PAS) of the enzyme.

Figure 2: Enzyme Inhibition Screening Workflow

Caption: Modified Ellman's Assay workflow for determining IC50 values of pyrrolidine-based cholinesterase inhibitors.

Data & Validation[8]

• Target Potency: Recent dispiro-pyrrolidines have shown IC50 values for AChE as low as 1.37 µM [4], comparable to the standard drug Rivastigmine.

• Selectivity Index: Calculated as

  . A high index reduces peripheral side effects.

References

• Synthesis and biological evaluation of substituted pyrrolidines... Source: PubMed / NIH (2020) URL:[Link]

• Synthesis... of novel pyrrolidine derived thiosemicarbazones as DHFR inhibitors Source: RSC Advances (2024) URL:[Link]

• Recent insights about pyrrolidine core skeletons in pharmacology Source: Frontiers in Pharmacology (2023) URL:[6][Link]

• Design, Synthesis and Cholinesterase Inhibitory Activity of New Dispiro Pyrrolidine Derivatives Source: ResearchGate / SSRN (2022) URL:[Link]

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• 4. Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05071A [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. rua.ua.es [rua.ua.es]

Methodological & Application

Application Note: Strategic Synthesis of 1,4,5-Trisubstituted Pyrrolidine-2,3-diones

Executive Summary & Scope

The pyrrolidine-2,3-dione core (distinct from the more common tetramic acid/2,4-dione) has emerged as a critical scaffold in medicinal chemistry, particularly for its utility as an antimicrobial adjuvant and biofilm eradicator [1]. Unlike traditional antibiotics that target cell viability, 1,4,5-trisubstituted variants of this scaffold have demonstrated the ability to inhibit S. aureus biofilms and synergize with FDA-approved drugs like vancomycin.

This Application Note provides a definitive guide for synthesizing 1,4,5-trisubstituted pyrrolidine-2,3-diones. We present two distinct protocols:

• The Multicomponent Assembly (MCR): A one-pot, high-atom-economy route ideal for library generation and SAR (Structure-Activity Relationship) studies.

• The Linear Enamine-Oxalyl Chloride Route: A precision method for chemically sensitive or sterically demanding substrates.

Retrosynthetic Analysis & Mechanistic Logic

The synthesis of the 2,3-dione ring system hinges on the formation of the C4–C5 bond and the closure of the lactam ring (N1–C2).

The Strategic Choice: MCR vs. Linear

• Pathway A (MCR): Utilizes the in situ formation of a Schiff base (imine) followed by a Mannich-type addition of a pyruvate enol. This is the preferred method for rapid diversification at positions 1 (amine), 4 (pyruvate tail), and 5 (aldehyde).

• Pathway B (Linear): Involves the discrete synthesis of an enamine followed by acylation with oxalyl chloride. This is reserved for substrates where the aldehyde/amine condensation is unfavorable.

Mechanistic Pathway Visualization

The following diagram illustrates the molecular logic driving the MCR protocol, highlighting the critical "Imine-Enol" interception point.

Figure 1: Mechanistic flow of the One-Pot MCR synthesis. The reaction relies on the synchronization of imine formation and pyruvate enolization.

Experimental Protocols

Protocol A: One-Pot Multicomponent Synthesis (Recommended)

Application: Rapid generation of diverse libraries (e.g., for antimicrobial screening). Scale: 1.0 mmol (scalable to 50 mmol).

Reagents:

• Component 1 (Amine): Primary aliphatic or aromatic amine (1.0 eq).

• Component 2 (Aldehyde): Aryl or alkyl aldehyde (1.0 eq).

• Component 3 (Pyruvate): Ethyl 3-phenylpyruvate (or substituted derivative) (1.0 eq).

• Solvent: Glacial Acetic Acid (AcOH) or Ethanol (EtOH).

  • Note: AcOH is preferred for less reactive anilines to catalyze imine formation.

Step-by-Step Methodology:

• Charging: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add the Aldehyde (1.0 mmol) and Amine (1.0 mmol) in 5 mL of Glacial Acetic Acid.

• Imine Pre-formation (Critical Step): Stir at room temperature for 15–30 minutes.

  • Why? Allowing the imine to form before adding the pyruvate prevents the amine from directly attacking the pyruvate ester, which would lead to a dead-end amide byproduct.

• Addition: Add Ethyl 3-phenylpyruvate (1.0 mmol) dropwise.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 80–100°C for 3–5 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 7:3). Look for the disappearance of the aldehyde spot and the emergence of a polar, UV-active spot (often streaks due to tautomerism).

• Workup:

  • Method A (Precipitation): Cool to room temperature. Pour the reaction mixture into 20 mL of ice-cold water. If a solid forms, filter and wash with cold Et2O.

  • Method B (Extraction): If no precipitate forms, dilute with EtOAc (30 mL), wash with saturated NaHCO3 (3 x 20 mL) to neutralize the acid, then brine. Dry over Na2SO4.

• Purification: Flash column chromatography on silica gel.

  • Eluent: Gradient of 0% -> 40% EtOAc in Hexanes.

  • Note: The product often exists as a mixture of keto and enol tautomers, complicating NMR.

Protocol B: The Oxalyl Chloride-Enamine Route (Specialized)

Application: Used when the specific substitution pattern at C4 is not accessible via commercial pyruvates, or when the aldehyde is unstable.

Step-by-Step Methodology:

• Enamine Formation:

  • Reflux the precursor ketone (e.g., propiophenone) and primary amine in Toluene with catalytic p-TsOH under Dean-Stark conditions to remove water. Isolate the enamine by vacuum distillation or concentration.

• Acylation:

  • Dissolve the Enamine (1.0 mmol) in anhydrous THF or Et2O (10 mL) under Argon/Nitrogen.

  • Cool to 0°C .

  • Add Oxalyl Chloride (1.1 mmol) dropwise. The solution will typically turn deep red/orange.

• Cyclization:

  • Allow the mixture to warm to room temperature and stir for 2–4 hours.

  • Mechanism:[1][2][3][4][5][6][7] The oxalyl chloride acylates the

    -carbon of the enamine. The resulting acyl chloride intermediate then cyclizes onto the nitrogen.

• Hydrolysis/Workup:

  • Quench carefully with saturated NaHCO3. Extract with DCM.

Data Interpretation & Troubleshooting

Tautomerism and Characterization

A common point of confusion is the NMR signature of pyrrolidine-2,3-diones. They exist in equilibrium between the 2,3-diketo form and the 3-hydroxy-3-pyrroline-2-one (enol) form.

Feature	Diketo Form (2,3-dione)	Enol Form (3-hydroxy-2-one)
Prevalence	Favored in non-polar solvents (CDCl3)	Favored in polar solvents (DMSO-d6) or with H-bonding substituents
1H NMR	Distinct C4-H doublet or multiplet	Loss of C4-H coupling; Broad OH singlet (10-12 ppm)
13C NMR	Two carbonyl peaks (~190-200 ppm)	One carbonyl (~170 ppm) and one enol carbon (~140-160 ppm)
Color	Often pale yellow	Often deep yellow/orange

Optimization Table (Solvent Effects)

Solvent	Temp (°C)	Yield (%)	Notes
Ethanol	78 (Reflux)	45-60%	"Greener", but slower imine formation.
Acetic Acid	100	75-92%	Recommended. Acid catalysis accelerates both Schiff base formation and enolization.
Toluene	110	50-65%	Requires Dean-Stark; good for Protocol B but less efficient for MCR.

References

• Basak, A. K., et al. (2024). Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms. Chemical Communications.[5][8][9] [Link]

• Hosseinzadeh, Z., et al. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Beilstein Journal of Organic Chemistry. [Link]

• Shahedi, M., et al. (2023).[10] Biocatalytic stereoselective synthesis of pyrrolidine-2,3-diones containing all-carbon quaternary stereocenters. Organic & Biomolecular Chemistry. [Link]

• Rubtsov, A. E., et al. (2010). Synthesis of New Heterocyclic Enamines and Their Cyclization with Oxalyl Chloride. Russian Journal of General Chemistry. [Link]

Sources

• 1. Stork Enamine Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. assets.cambridge.org [assets.cambridge.org]
• 4. BJOC - Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Pyrrolidine-2,3-diones: heterocyclic scaffolds that inhibit and eradicate S. aureus biofilms - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Biocatalytic stereoselective synthesis of pyrrolidine-2,3-diones containing all-carbon quaternary stereocenters - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: Development of Pyrrolidine Derivatives as VLA-4 Antagonists

Introduction: Targeting VLA-4 in Inflammatory Disease

Very Late Antigen-4 (VLA-4), also known as integrin α4β1, is a critical cell adhesion molecule expressed on the surface of most leukocytes, including lymphocytes, monocytes, and eosinophils, but notably not neutrophils.[1] It plays a pivotal role in mediating the recruitment of these immune cells from the bloodstream into inflamed tissues. This process is initiated by the interaction of VLA-4 with its primary ligand, Vascular Cell Adhesion Molecule-1 (VCAM-1), which is expressed on the surface of cytokine-activated endothelial cells lining the blood vessels.[2][3] This binding event is a key step in the inflammatory cascade, facilitating the firm adhesion and subsequent transmigration of leukocytes across the endothelium to the site of inflammation.[4][5]

The VLA-4/VCAM-1 pathway is implicated in the pathophysiology of numerous autoimmune and inflammatory diseases, such as multiple sclerosis (MS), Crohn's disease, and asthma.[1][2] In these conditions, the dysregulated trafficking of leukocytes leads to chronic inflammation and tissue damage. Consequently, inhibiting the VLA-4/VCAM-1 interaction is a validated and highly attractive therapeutic strategy.[3][6] The clinical success of Natalizumab, a monoclonal antibody against the α4 subunit of VLA-4, has validated this approach, but has also highlighted the need for small-molecule inhibitors that may offer advantages in terms of oral bioavailability, cost, and potentially a different safety profile.[1][6]

Pyrrolidine-based scaffolds have emerged as a promising class of small-molecule VLA-4 antagonists.[7][8] These structures can effectively mimic the key binding motifs of the natural ligand, allowing for the design of potent and selective inhibitors.[9] This document provides a detailed guide for the synthesis, in vitro characterization, and evaluation of novel pyrrolidine derivatives as VLA-4 antagonists.

Core Therapeutic Principle: VLA-4 Mediated Leukocyte Extravasation

The diagram below illustrates the targeted step in the inflammatory pathway. By introducing a pyrrolidine-based antagonist, the binding of leukocyte VLA-4 to endothelial VCAM-1 is blocked, thereby preventing cell adhesion and subsequent migration into the tissue.

Sources

• 1. VLA-4 - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Integrin-directed antibody-based immunotherapy: focus on VLA-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. karger.com [karger.com]
• 5. researchgate.net [researchgate.net]
• 6. Adhesion Molecule Profile and the Effect of Anti-VLA-4 mAb Treatment in Experimental Autoimmune Encephalomyelitis, a Mouse Model of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-(Pyrrolidinyl)methoxybenzoic acid derivatives as a potent, orally active VLA-4 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 9. The discovery of VLA-4 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Technical Support Center: Interpreting Complex NMR Spectra of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine

Welcome to the technical support center for the analysis of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation and characterization of this compound. Here, we address common challenges and frequently asked questions to aid in the accurate interpretation of your spectral data.

I. Troubleshooting Guide: Common Spectral Interpretation Issues

This section provides solutions to specific problems you may encounter during the NMR analysis of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine.

Question 1: Why do the aromatic proton signals in my ¹H NMR spectrum appear as a complex, overlapping multiplet instead of distinct doublets and singlets?

Answer:

The aromatic region of the ¹H NMR spectrum for this molecule can be complex due to a combination of factors:

• Small Differences in Chemical Shifts: The protons on the substituted benzene ring (H-2', H-5', and H-6') have very similar electronic environments. This leads to their resonance frequencies being very close to one another, causing their signals to overlap.[1] At lower magnetic field strengths, this overlap can be so significant that the signals merge into a single broad resonance.[1]

• Spin-Spin Coupling: These aromatic protons are coupled to each other. Specifically, you will observe ortho coupling (between adjacent protons, typically 6-10 Hz) and meta coupling (between protons separated by one carbon, typically 1-3 Hz).[2] The combination of multiple small coupling constants across several protons with similar chemical shifts results in a complex splitting pattern that is difficult to resolve at first glance.[2]

Troubleshooting Steps:

• Increase Spectrometer Field Strength: If available, acquiring the spectrum on a higher field instrument (e.g., 500 MHz or 600 MHz instead of 300 MHz) will increase the chemical shift dispersion, spreading the signals further apart and simplifying the multiplet structure.[1]

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): A COSY experiment will reveal which protons are coupled to each other. You will see cross-peaks connecting the signals of adjacent aromatic protons, helping to trace the connectivity within the spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with their directly attached carbon atoms. By identifying the chemical shifts of the aromatic carbons in the ¹³C NMR spectrum, you can use the HSQC to definitively assign the corresponding proton signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away. This can be particularly useful for assigning the quaternary carbons and confirming the overall structure.

• Spectral Simulation: Using NMR simulation software, you can input estimated chemical shifts and coupling constants to generate a theoretical spectrum. By adjusting these parameters to match your experimental spectrum, you can extract the precise values for each proton.

Question 2: The proton signals of the pyrrolidine ring are broad and poorly resolved. What could be the cause and how can I fix it?

Answer:

Broadening of the pyrrolidine ring proton signals is often due to conformational dynamics or issues with the sample preparation.

• Conformational Exchange: The five-membered pyrrolidine ring is not planar and can undergo rapid conformational changes (ring puckering) on the NMR timescale.[3] If the rate of this exchange is comparable to the NMR frequency, it can lead to signal broadening.

• Presence of Water or Acidic Impurities: The nitrogen atom in the pyrrolidine ring is basic. The presence of water or acidic impurities in your NMR solvent (like CDCl₃) can lead to proton exchange with the N-H proton and the protons on the alpha-carbons (C2 and C5), causing signal broadening.

• Paramagnetic Impurities: Trace amounts of paramagnetic metals in your sample or NMR tube can cause significant line broadening.

Troubleshooting Steps:

• Variable Temperature (VT) NMR: Acquiring spectra at different temperatures can help diagnose conformational exchange. Lowering the temperature may slow down the exchange enough to "freeze out" individual conformers, resulting in sharper signals. Conversely, increasing the temperature might accelerate the exchange, leading to a time-averaged, sharper spectrum.

• Sample Preparation:

  • Use a Fresh, High-Quality Deuterated Solvent: Ensure your NMR solvent is free from water and acidic impurities.[4]

  • Filter Your Sample: If you suspect particulate or paramagnetic impurities, filtering your sample through a small plug of celite or a syringe filter before transferring it to the NMR tube can help.

  • Add a Drop of D₂O: If N-H exchange is suspected, adding a drop of D₂O to your sample and re-acquiring the spectrum will cause the N-H signal to disappear and may sharpen the adjacent proton signals.

Question 3: I am struggling to assign the carbons in the aromatic region of the ¹³C NMR spectrum. How can I differentiate them?

Answer:

Assigning the aromatic carbons can be challenging due to their similar chemical shifts, which typically fall in the 120-150 ppm range.[5]

Systematic Approach to Assignment:

• Predict Chemical Shifts: Use empirical prediction software or tables of substituent effects to estimate the chemical shifts of the aromatic carbons. The carbon attached to the chlorine atom (C-4') will be significantly affected, as will the carbons ortho and para to the substituents.

• DEPT (Distortionless Enhancement by Polarization Transfer): A DEPT-135 experiment will differentiate between CH, CH₂, and CH₃ groups. In the aromatic region, this will show only the CH carbons as positive signals, while the quaternary carbons (C-1', C-3', and C-4') will be absent.

• HSQC and HMBC: As mentioned previously, these 2D NMR techniques are invaluable for unambiguous assignments.

  • HSQC: Directly correlates each aromatic CH proton with its corresponding carbon.

  • HMBC: Use the well-resolved benzylic methylene protons (-CH₂-) and the methyl protons (-CH₃) as starting points. You should see correlations from the benzylic protons to C-1', C-2', and C-6' of the aromatic ring. The methyl protons will show a correlation to C-2', C-3', and C-4'. The intersection of these correlations will allow for a definitive assignment of the quaternary and methine carbons.

II. Frequently Asked Questions (FAQs)

What are the expected ¹H NMR chemical shift ranges for the different protons in 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine?

The following table summarizes the expected chemical shift regions for the protons in this molecule. Note that these are approximate ranges and can be influenced by the solvent and other experimental conditions.

Proton(s)	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
Aromatic (H-2', H-5', H-6')	6.5 - 8.0	Multiplet	The exact shifts depend on the electronic effects of the chloro and methyl groups.[5]
Pyrrolidine (C2-H, C5-H)	2.5 - 3.5	Multiplet	Protons adjacent to the nitrogen are deshielded.[6]
Benzylic (-CH₂-)	2.5 - 3.0	Multiplet	Coupled to the proton at C3 of the pyrrolidine ring.
Pyrrolidine (C3-H, C4-H₂)	1.5 - 2.5	Multiplet	Generally appear more upfield than the protons at C2 and C5.[6]
Methyl (-CH₃)	2.0 - 2.5	Singlet	Aromatic methyl groups typically appear in this region.
N-H	Variable (1.0 - 5.0)	Broad Singlet	The chemical shift is highly dependent on solvent and concentration. May exchange with D₂O.

What are the expected ¹³C NMR chemical shift ranges for 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine?

The table below provides the anticipated chemical shift regions for the carbon atoms. Most ¹³C NMR spectra are broadband proton-decoupled, so each unique carbon will appear as a singlet.[7]

Carbon(s)	Expected Chemical Shift (δ, ppm)	Notes
Aromatic (C-1' to C-6')	120 - 150	The specific shifts are influenced by the chloro and methyl substituents.[8] The carbon bearing the chlorine (C-4') and the substituted carbons (C-1', C-3') will have distinct shifts.
Pyrrolidine (C2, C5)	45 - 60	Carbons adjacent to the nitrogen are deshielded.
Pyrrolidine (C3, C4)	25 - 40	Typically found in the aliphatic region.
Benzylic (-CH₂-)	35 - 45	In the aliphatic region, influenced by the aromatic ring and the pyrrolidine ring.
Methyl (-CH₃)	15 - 25	Aromatic methyl groups are typically in this upfield region.

How can I confirm the successful synthesis of the target molecule and rule out starting materials?

A combination of ¹H and ¹³C NMR is a powerful tool for this.

• ¹H NMR: Look for the presence of all the expected signals in the correct integration ratios. For example, the integration of the aromatic protons should correspond to three protons, the benzylic methylene to two, the pyrrolidine ring protons to seven, and the methyl group to three. The absence of signals from the starting materials (e.g., the aldehyde proton of 4-chloro-3-methylbenzaldehyde if that was a precursor) is a strong indicator of a complete reaction.

• ¹³C NMR: The number of signals in the ¹³C NMR spectrum should match the number of unique carbon atoms in the molecule.[9] For 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine, you would expect to see 12 distinct signals (assuming no accidental overlap). The presence of signals in the expected chemical shift ranges for both the aromatic and aliphatic portions of the molecule confirms the formation of the desired product.

III. Experimental Protocols & Visualizations

Standard NMR Sample Preparation Protocol

• Weighing: Accurately weigh approximately 5-10 mg of your purified 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine sample.

• Dissolution: Transfer the sample into a clean, dry vial. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the solvent is of high purity to avoid extraneous signals.[4]

• Mixing: Gently vortex or swirl the vial until the sample is completely dissolved.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Filtering (Optional): If the solution is not perfectly clear, filter it through a small plug of glass wool or a syringe filter directly into the NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube.

Logical Workflow for Spectral Interpretation

Caption: Workflow for NMR spectral interpretation.

Structure of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine with Proton Labeling

Caption: Labeled structure of the target molecule.

IV. References

• Benchchem. Application Notes and Protocols for the Spectroscopic Analysis of Substituted Pyrrolidines. Available from:

• Duewell, H. High-Field ¹H N.M.R. Study of the Four-Spin System of a Set of 2,3,4,5-Tetrasubstituted Pyrrolidines. Aust. J. Chem.1981 , 34, 539-545.

• The Royal Society of Chemistry. Facile Access to α-Aryl Substituted Pyrrolidines. Available from:

• ResearchGate. Calculated and experimental ¹³C NMR chemical shifts. Available from:

• MDPI. Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives. Available from:

• The Royal Society of Chemistry. Electronic supplementary information. Available from:

• ChemicalBook. Pyrrolidine(123-75-1) ¹³C NMR spectrum. Available from:

• AZoOptics. How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Available from:

• EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available from:

• Chemistry LibreTexts. 15.7: Spectroscopy of Aromatic Compounds. Available from:

• Organic Chemistry Portal. Pyrrolidine synthesis. Available from:

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. Available from:

• Chemistry Steps. ¹³C Carbon NMR Spectroscopy. Available from:

• ResearchGate. NMR Spectroscopy of Aromatic Compounds (#1e). Available from:

• MSU chemistry. NMR Spectroscopy. Available from:

• 13C-NMR. Available from:

• Oregon State University. ¹³C NMR Chemical Shifts. Available from:

• Journal of Chemical and Pharmaceutical Research. Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Available from:

• MDPI. A Complete ¹H and ¹³C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available from:

• Der Pharma Chemica. Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Available from:

• UNL Institutional Repository. "THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-". Available from:

• ResearchGate. Synthesis, characterization and antimicrobial activity of substituted N-benzhydrylpiperidin-4-amine derivatives. Available from:

• PubChem - NIH. 3-Methylpyrrolidine. Available from:

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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 9. azooptics.com [azooptics.com]

Validation & Comparative

A Comparative Analysis of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine and its Analogues as Monoamine Reuptake Inhibitors

This guide provides a comprehensive comparative analysis of 3-[(4-chloro-3-methylphenyl)methyl]pyrrolidine and its analogues, a class of compounds with significant potential in the fields of neuroscience and drug development. Primarily recognized for their activity as monoamine reuptake inhibitors, these molecules offer a rich scaffold for developing novel therapeutics targeting a range of neurological and psychiatric disorders. This document will delve into their synthesis, structure-activity relationships (SAR), and pharmacological evaluation, providing researchers, scientists, and drug development professionals with a detailed understanding of this important chemical series.

Introduction to 3-Arylmethyl-pyrrolidines as Monoamine Reuptake Inhibitors

The pyrrolidine ring is a versatile scaffold frequently found in biologically active compounds and approved drugs.[1] Its three-dimensional structure allows for precise spatial orientation of substituents, making it an attractive core for designing molecules that interact with specific biological targets.[2] Within the central nervous system (CNS), the monoamine transporters for dopamine (DAT), serotonin (SERT), and norepinephrine (NET) are critical regulators of neurotransmission.[3] Dysregulation of these transporters is implicated in the pathophysiology of numerous disorders, including depression, anxiety, and attention-deficit/hyperactivity disorder (ADHD).[4]

Compounds that inhibit the reuptake of these monoamines can restore synaptic neurotransmitter levels, forming the basis of many successful therapeutics. The 3-arylmethyl-pyrrolidine scaffold has emerged as a promising framework for the development of monoamine reuptake inhibitors, with the potential for potent and selective activity.[5] The specific analogue, 3-[(4-chloro-3-methylphenyl)methyl]pyrrolidine, represents a key structure for investigation, with its substituted phenyl ring offering opportunities for fine-tuning pharmacological activity.

The Monoamine Transporter System: The Target of 3-Arylmethyl-pyrrolidines

The therapeutic and psychoactive effects of 3-arylmethyl-pyrrolidine analogues are primarily mediated by their interaction with the monoamine transporters. A simplified schematic of this interaction is presented below.

Caption: Simplified signaling pathway of monoamine neurotransmission and the inhibitory action of 3-arylmethyl-pyrrolidine analogues.

Comparative Analysis of 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine Analogues

Structure-Activity Relationships (SAR)

The pharmacological profile of 3-arylmethyl-pyrrolidine analogues is highly dependent on the substitution pattern on both the phenyl and pyrrolidine rings.

• Phenyl Ring Substitution: The nature and position of substituents on the phenyl ring are critical determinants of potency and selectivity for the monoamine transporters.

  • Halogen Substitution: Chloro and fluoro substituents at the 4-position of the phenyl ring are generally well-tolerated and can enhance binding affinity at DAT and NET.[6] The presence of a methyl group at the 3-position, as in our target compound, can further modulate this activity, often increasing lipophilicity and potentially improving brain penetration.

  • Electron-donating and -withdrawing groups: The electronic properties of the substituents can significantly impact binding. A systematic study of 4-substituted α-pyrrolidinohexiophenone (α-PHP) analogs, which share the pyrrolidine moiety, showed that both electron-donating and -withdrawing groups could result in potent DAT inhibition.[7]

• Pyrrolidine Ring Substitution: Modifications to the pyrrolidine ring itself can also have a profound impact on activity. N-alkylation or the introduction of substituents on the pyrrolidine ring can alter the compound's interaction with the transporter binding pocket.

In Vitro Pharmacological Profile

The primary in vitro method for evaluating the efficacy of these compounds is the monoamine transporter inhibition assay. This assay measures the ability of a compound to block the reuptake of radiolabeled monoamines (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine) into cells expressing the respective human transporters (hDAT, hSERT, hNET). The results are typically reported as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit 50% of the monoamine uptake.

Table 1: Representative In Vitro Monoamine Transporter Inhibition Data for 3-Arylmethyl-pyrrolidine Analogues

Compound	Phenyl Ring Substitution	DAT IC50 (nM)	SERT IC50 (nM)	NET IC50 (nM)
Analogue A	4-Chloro	22	6	101
Analogue B	3,4-Dichloro	Potent SERT inhibitor (Ki = 0.3 nM)	High affinity	Moderate affinity
Analogue C	4-Methyl	High affinity for DAT	Lower affinity	Lower affinity
Analogue D	Unsubstituted	Moderate affinity	Lower affinity	Lower affinity

Note: The data presented in this table is a compilation from various sources for illustrative purposes and may not represent a direct head-to-head comparison under identical experimental conditions. Analogue A data is from a study on 3α-arylmethoxy-3β-arylnortropanes, which share a similar pharmacophore.[4]

From this representative data, we can observe that chloro-substitution on the phenyl ring, as in Analogue A, can lead to potent, relatively balanced inhibition of all three monoamine transporters. The 3,4-dichloro substitution in Analogue B significantly enhances SERT affinity.[4] A single methyl group (Analogue C) can also confer high affinity for DAT.[6]

In Vivo Behavioral Pharmacology: Locomotor Activity

The in vivo effects of monoamine reuptake inhibitors are often assessed using locomotor activity tests in rodents. Increased locomotor activity is a hallmark of stimulant drugs that enhance dopamine and norepinephrine signaling in the brain.

A typical experimental workflow for assessing locomotor activity is as follows:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 3,3-Dialkyl- and 3-alkyl-3-benzyl-substituted 2-pyrrolidinones: a new class of anticonvulsant agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyrrolidine-3-Carboxylic Acid Derivatives (Beta-Proline Derivatives) (No. 0106) | OIST Groups [groups.oist.jp]
• 4. Synthesis and Monoamine Transporter Affinity of 3α-Arylmethoxy-3β-arylnortropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Piperidines and 3-pyrrolidines as dual serotonin and noradrenaline reuptake inhibitors: design, synthesis and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of multimodal monoaminergic arylpiperazine derivatives with potential antidepressant profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure-Activity Relationships for a Recently Controlled Synthetic Cathinone Dopamine Transporter Reuptake Inhibitor: α-Pyrrolidinohexiophenone (α-PHP) - PMC [pmc.ncbi.nlm.nih.gov]

Validating Analgesic Activity of Tetrapeptide Analogs: A Comparative Guide Using the Randall-Selitto Test

Executive Summary & Strategic Context

The development of tetrapeptide analogs—specifically those derived from Endomorphin-1/2 and Dermorphin —represents a critical frontier in pain management. While native peptides offer high selectivity for the Mu-opioid receptor (MOR), they suffer from rapid enzymatic degradation and poor blood-brain barrier (BBB) penetrability.

This guide details the validation of novel tetrapeptide analogs (focusing on ZH853 and TDAPA ) using the Randall-Selitto paw pressure test . Unlike thermal methods (Tail Flick/Hot Plate) which measure spinal reflexes, the Randall-Selitto test evaluates mechanical hyperalgesia, a metric highly relevant to clinical inflammatory and neuropathic pain states.

Key Comparison: We will objectively compare these analogs against the gold standard, Morphine Sulfate , demonstrating how structural modifications (e.g., D-amino acid substitution, cyclization) enhance potency and duration while mitigating classic opioid side effects.

The Self-Validating Experimental Protocol

To ensure data integrity and reproducibility (E-E-A-T), the experimental design must account for variable sensitivity across rodent strains and strictly control mechanical inputs.

Animal Model Selection

Critical Insight: Not all rat strains respond equally to mechanical nociception.[1] Research indicates that Sprague-Dawley (SD) rats are the preferred model for Randall-Selitto testing due to consistent baseline thresholds. In contrast, Lewis (LEW) rats often show insensitivity to morphine in specific assays, and Wistar Kyoto (WKY) rats may exhibit blunted hyperalgesic responses [1].[1]

• Subject: Male Sprague-Dawley rats (200–250 g).

• Acclimatization: 7 days minimum; handling daily to reduce stress-induced analgesia (SIA).

The Randall-Selitto Workflow

The following workflow integrates the administration of the test compound with precise mechanical threshold measurement.

Figure 1: Optimized Randall-Selitto experimental workflow for peptide validation. Note the antagonist challenge step to confirm receptor specificity.

Step-by-Step Procedure

• Calibration: Calibrate the analgesy-meter to apply force at a constant rate (e.g., 32 g/s).

• Restraint: Gently restrain the rat using a towel or soft cloth (avoid rigid restrainers which cause stress).

• Application: Apply the cone-shaped pusher to the dorsal surface of the hind paw (inflamed or injured side).

• Endpoint: Immediately stop pressure upon the Nociceptive Threshold :

  • Reflex: Paw withdrawal.[2]

  • Vocalization: Squeak (supraspinal integration).

• Cut-Off: Strictly enforce a 500 g cut-off to prevent tissue damage.

• Blinding: The experimenter must be blinded to the treatment groups to avoid bias.

Comparative Performance Analysis

This section synthesizes data comparing two leading tetrapeptide analogs against Morphine.

• ZH853: An Endomorphin-1 analog modified for metabolic stability [2].

• TDAPA: A Dermorphin N-terminal tetrapeptide analog (H-Tyr-D-Arg-Phe-β-Ala-OH) [3].[3][4]

Quantitative Data Summary[1][4][5][6]

Feature	Morphine Sulfate	ZH853 (Endomorphin Analog)	TDAPA (Dermorphin Analog)
Receptor Selectivity	MOR (High), KOR/DOR (Low)	MOR (Ultra-High Selectivity)	MOR (High Selectivity)
Route of Admin.	i.v. / s.c. / i.t.	i.v. / i.t.	s.c.[1][3][4][5][6] / i.c.v.
Relative Potency	1.0 (Reference)	~1.5x - 2.0x more potent [2]	~16x more potent (s.c.) [3]
Duration of Action	~180 - 240 min	> 300 min	> 360 min
Tolerance Profile	Rapid onset (days)	Significantly Reduced	Reduced
Glial Activation	High (Pro-inflammatory)	Minimal/None [4]	Not fully characterized
ED50 (Tail Pressure)	~4.3 mg/kg	Lower (Model dependent)	0.39 mg/kg [3]

Technical Interpretation

• Potency & Stability: Both ZH853 and TDAPA exhibit superior potency to morphine. The incorporation of D-Arginine in TDAPA and specific cyclization or lipophilic modifications in ZH853 prevent degradation by aminopeptidases, a common failure point for native Endomorphin-1.

• Duration: The Randall-Selitto time-course data reveals that while Morphine analgesia peaks at 30 minutes and fades by 4 hours, TDAPA maintains significant anti-hyperalgesic effects beyond 6 hours [3]. This "long-tail" efficacy is crucial for chronic pain indications.

• Side Effect Profile: ZH853 is particularly notable for its lack of glial activation (microglia/astrocytes). Chronic morphine administration activates spinal glia, contributing to tolerance and paradoxical hyperalgesia. ZH853 avoids this pathway, maintaining efficacy over repeated dosing [4].

Mechanistic Validation: The Signaling Pathway

To validate that the analgesic effect observed in the Randall-Selitto test is indeed mediated by the Mu-Opioid Receptor (MOR) and not an off-target effect, the mechanism must be mapped and challenged.

Naloxone Reversibility

A mandatory validation step is the Naloxone Challenge . Pre-treatment with Naloxone (non-selective antagonist) or Naloxonazine (MOR-1 selective) must shift the dose-response curve to the right.

• Data Point: Naloxonazine (35 mg/kg) shifted the TDAPA ED50 from 0.39 mg/kg to 1.7 mg/kg, confirming MOR mediation [3].[3]

G-Protein Signaling Diagram

The following diagram illustrates the validated pathway for these tetrapeptides, highlighting the divergence between analgesia (G-protein) and side effects (Beta-arrestin/Glial activation).

Figure 2: MOR signaling pathway. Novel analogs like ZH853 preferentially activate the G-protein pathway (solid lines) while minimizing Beta-arrestin recruitment (dotted lines), improving the therapeutic window.

Conclusion

The validation of tetrapeptide analogs using the Randall-Selitto test confirms that structural modifications can successfully overcome the bioavailability limitations of native peptides.

• ZH853 emerges as the superior candidate for neuropathic pain due to its favorable side-effect profile (reduced glial activation).

• TDAPA demonstrates exceptional potency (16x Morphine) and duration, validating the utility of D-amino acid substitution.

Recommendation: For drug development programs, the Randall-Selitto test should be utilized not just for potency screening, but as a longitudinal tool to assess the development of tolerance and hyperalgesia over repeated dosing schedules.

References

• The analgesic efficacy of morphine varies with rat strain and experimental pain model. Source: National Institutes of Health (NIH) / PubMed Central. URL:[Link]

• Novel Endomorphin Analogs Are More Potent and Longer-Lasting Analgesics in Neuropathic, Inflammatory, Postoperative, and Visceral Pain Relative to Morphine. Source:[7] The Journal of Pain / PubMed. URL:[Link]

• Comparison of opioid activity between a N-terminal tetrapeptide analogue of dermorphin, H-Tyr-D-Arg-Phe-beta-Ala-OH and morphine. Source: Methods and Findings in Experimental and Clinical Pharmacology / PubMed.[4] URL:[Link]

• Comparison of Morphine and Endomorphin Analog ZH853 for Tolerance and Immunomodulation in a Rat Model of Neuropathic Pain. Source: The Journal of Pain / PubMed. URL:[Link]

• Dermorphin tetrapeptide analogs as potent and long-lasting analgesics with pharmacological profiles distinct from morphine. Source:[4][6][8][9] Peptides / PubMed. URL:[Link]

Sources

• 1. The analgesic efficacy of morphine varies with rat strain and experimental pain model: implications for target validation efforts in pain drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of opioid activity between a N-terminal tetrapeptide analogue of dermorphin, H-Tyr-D-Arg-Phe-beta-Ala-OH and morphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Portico [access.portico.org]
• 5. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
• 6. D-Arg2-dermorphin tetrapeptide analogs: a potent and long-lasting analgesic activity after subcutaneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Novel Endomorphin Analogs Are More Potent and Longer-Lasting Analgesics in Neuropathic, Inflammatory, Postoperative, and Visceral Pain Relative to Morphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dermorphin tetrapeptide analogs as potent and long-lasting analgesics with pharmacological profiles distinct from morphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of opioid properties between D-Arg-containing dipeptides and tetrapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head comparison of different analytical techniques for pyrrolidine analysis

For researchers, scientists, and professionals in drug development, the accurate and precise analysis of pyrrolidine is paramount. This five-membered nitrogen-containing heterocycle is a fundamental structural motif in a vast array of pharmaceuticals, natural products, and specialty chemicals.[1] Its presence, whether as a core scaffold, a starting material, or a potential impurity, necessitates robust analytical methods for quantification, purity assessment, and structural elucidation. This guide provides an in-depth, head-to-head comparison of the principal analytical techniques employed for pyrrolidine analysis, grounded in experimental data and field-proven insights to empower you in selecting the optimal method for your specific application.

The Analytical Imperative for Pyrrolidine

Pyrrolidine and its derivatives are not merely synthetic building blocks; they are integral to the biological activity of numerous therapeutic agents.[1] Consequently, the ability to meticulously analyze these compounds is critical throughout the drug development lifecycle. From ensuring the purity of starting materials to identifying and quantifying process-related impurities and characterizing final active pharmaceutical ingredients (APIs), the choice of analytical technique directly impacts data quality, regulatory compliance, and, ultimately, patient safety. This guide will navigate the nuances of the most prevalent analytical methodologies: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Spectroscopic Techniques.

Chromatographic Techniques: The Workhorses of Pyrrolidine Analysis

Chromatographic methods are the cornerstone of quantitative pyrrolidine analysis, offering high-resolution separation of the analyte from complex matrices. The choice between Gas Chromatography and High-Performance Liquid Chromatography is primarily dictated by the volatility and thermal stability of the pyrrolidine-containing compound and the nature of the impurities to be analyzed.

Gas Chromatography (GC): The Go-To for Volatile Pyrrolidines

Gas Chromatography is a powerful technique for the analysis of volatile and semi-volatile compounds that are thermally stable.[2] For pyrrolidine and its low-molecular-weight derivatives, GC offers excellent separation efficiency and sensitivity, particularly when coupled with a Flame Ionization Detector (FID) or a Nitrogen-Phosphorus Detector (NPD).

Principle of Operation: In GC, the sample is vaporized and injected into a heated column containing a stationary phase. An inert carrier gas (mobile phase) transports the vaporized analytes through the column. Separation is achieved based on the differential partitioning of the analytes between the stationary and mobile phases, which is influenced by their boiling points and affinities for the stationary phase.

Strengths of GC for Pyrrolidine Analysis:

• High Resolution: GC provides excellent separation of volatile impurities.

• Sensitivity: Detectors like FID and NPD offer high sensitivity for organic and nitrogen-containing compounds, respectively.

• Speed: GC run times can be relatively short, especially for volatile analytes.

• Cost-Effectiveness: GC systems and consumables can be more affordable than their HPLC counterparts.

Limitations and Considerations:

• Volatility Requirement: GC is only suitable for compounds that can be readily vaporized without decomposition. Non-volatile pyrrolidine derivatives or salts are not amenable to direct GC analysis.

• Derivatization: For less volatile or highly polar pyrrolidines, a derivatization step to increase volatility may be necessary. This adds complexity and potential for sample loss or side reactions.

• Thermal Stability: The high temperatures used in the injector and column can cause degradation of thermally labile pyrrolidine compounds.

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Range of Pyrrolidines

High-Performance Liquid Chromatography is a highly versatile and widely used technique for the separation, identification, and quantification of a broad range of compounds, including those that are non-volatile or thermally unstable.[2] This makes HPLC particularly well-suited for the analysis of a diverse array of pyrrolidine derivatives encountered in pharmaceutical development.

Principle of Operation: In HPLC, a liquid mobile phase is pumped at high pressure through a column packed with a solid stationary phase. The sample is injected into the mobile phase stream, and separation occurs based on the differential interactions of the analytes with the stationary and mobile phases.

Strengths of HPLC for Pyrrolidine Analysis:

• Broad Applicability: HPLC can analyze a wide range of pyrrolidine compounds, regardless of their volatility.

• Versatility in Detection: A variety of detectors can be used, including UV-Vis, fluorescence, and mass spectrometry (MS), offering flexibility in sensitivity and selectivity.

• Room Temperature Operation: Analysis is typically performed at or near room temperature, minimizing the risk of thermal degradation.

Limitations and Considerations:

• Chromophore Requirement for UV Detection: Unsubstituted pyrrolidine lacks a strong chromophore, making direct detection by UV-Vis challenging at higher wavelengths.[2] Analysis often requires detection at low UV wavelengths (around 200 nm), where many solvents also absorb, or the use of derivatization to introduce a UV-active or fluorescent tag.

• Mobile Phase Consumption: HPLC consumes significant volumes of solvents, which can be costly and generate considerable chemical waste.

• Longer Analysis Times: HPLC run times can be longer compared to GC, particularly for complex separations.

Head-to-Head Performance Comparison: GC vs. HPLC for Pyrrolidine Analysis

The selection of the optimal chromatographic technique hinges on a careful evaluation of key performance parameters. The following table provides a comparative summary to guide your decision-making process.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Analyte Volatility	High	Low to High
Thermal Stability	Required	Not generally required
Sensitivity	High (FID, NPD)	Moderate to High (UV, FLD, MS)
Selectivity	High	High
Speed	Generally faster	Can be slower
Cost (Instrument)	Lower	Higher
Cost (Consumables)	Lower (gases)	Higher (solvents)
Derivatization	Often required for polar analytes	Required for non-UV active analytes (for UV/FLD detection)
Typical Application	Analysis of volatile impurities, residual solvents	Purity assessment of APIs, analysis of non-volatile derivatives

Experimental Protocols: A Practical Guide

To provide a tangible understanding of these techniques, detailed, step-by-step methodologies for the analysis of pyrrolidine and its derivatives are presented below. These protocols serve as a robust starting point and should be optimized and validated for your specific application.

Protocol 1: Quantitative Analysis of Volatile Amines (including Pyrrolidine) by Headspace GC-FID

This method is suitable for the direct quantification of pyrrolidine and other volatile amines in pharmaceutical samples without the need for derivatization.[3]

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and a headspace autosampler.

• Capillary column: e.g., DB-WAX (30 m x 0.53 mm ID, 1.0 µm film thickness).

Reagents:

• N,N-Dimethylacetamide (DMAc) or N-Methyl-2-pyrrolidone (NMP) as diluent.

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a recovery-enhancing agent.

• Pyrrolidine standard.

Procedure:

• Standard Preparation: Prepare a stock solution of pyrrolidine in the chosen diluent. Prepare a series of calibration standards by serial dilution to cover the expected concentration range of the samples.

• Sample Preparation: Accurately weigh the sample and dissolve it in the diluent containing 5% (v/v) DBU to achieve a final concentration within the calibration range.

• Headspace GC-FID Analysis:

  • Headspace Conditions:

    • Oven Temperature: 80 °C

    • Loop Temperature: 90 °C

    • Transfer Line Temperature: 100 °C

    • Vial Equilibration Time: 15 min

  • GC Conditions:

    • Inlet Temperature: 250 °C

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Initial temperature of 40 °C, hold for 5 minutes, then ramp at 10 °C/min to 220 °C and hold for 5 minutes.

    • Detector Temperature: 250 °C

• Data Analysis: Integrate the peak corresponding to pyrrolidine and construct a calibration curve by plotting peak area against concentration. Determine the concentration of pyrrolidine in the samples from the calibration curve.

Causality Behind Experimental Choices:

• The use of a headspace autosampler allows for the analysis of volatile compounds from a solid or liquid matrix without direct injection of the entire sample, which can protect the GC system from non-volatile residues.

• DBU is a strong, non-nucleophilic base that helps to deprotonate any amine salts present in the sample, thereby increasing the volatility of the free amines and improving their recovery.[3]

• A polar column like DB-WAX is chosen to achieve good peak shape and separation for polar amines.

Protocol 2: HPLC Analysis of Pyrrolidine via Pre-column Derivatization with Dansyl Chloride

Due to the lack of a strong UV chromophore, direct HPLC-UV detection of pyrrolidine is challenging. Pre-column derivatization with a fluorescent tag like dansyl chloride allows for highly sensitive detection.

Instrumentation:

• HPLC system equipped with a fluorescence detector.

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

Reagents:

• Dansyl chloride solution (10 mg/mL in acetonitrile).

• Sodium bicarbonate buffer (0.2 M, pH 9.5).

• Acetonitrile (HPLC grade).

• Formic acid.

• Pyrrolidine standard.

Procedure:

• Standard and Sample Preparation: Prepare standard solutions of pyrrolidine in the sodium bicarbonate buffer. For samples, perform necessary extraction and cleanup, and reconstitute the final extract in the bicarbonate buffer.

• Derivatization:

  • To 100 µL of the standard or sample solution, add 100 µL of the dansyl chloride solution.

  • Vortex the mixture for 30 seconds.

  • Incubate the reaction mixture at 60°C for 45-60 minutes in the dark.

  • Cool the mixture to room temperature and add 20 µL of 2% formic acid to quench the reaction.

• HPLC-Fluorescence Analysis:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: Start with a low percentage of mobile phase B and gradually increase it to elute the dansylated pyrrolidine.

  • Flow Rate: 1.0 mL/min.

  • Fluorescence Detection: Excitation at 330 nm, Emission at 530 nm.

• Data Analysis: Quantify the dansyl-pyrrolidine derivative using a calibration curve generated from the derivatized standards.

Causality Behind Experimental Choices:

• Dansyl chloride reacts with the secondary amine group of pyrrolidine to form a highly fluorescent derivative, enabling sensitive detection.

• The reaction is performed under basic conditions (pH 9.5) to ensure the amine is deprotonated and nucleophilic.

• Reversed-phase chromatography is suitable for separating the relatively nonpolar dansylated derivative from other sample components.

Spectroscopic Techniques: Unveiling the Molecular Identity

While chromatographic techniques excel at separation and quantification, spectroscopic methods are indispensable for structural elucidation and confirmation of pyrrolidine-containing molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for providing detailed information about the molecular structure of a compound. Both ¹H and ¹³C NMR are essential for the unambiguous structure confirmation of pyrrolidine derivatives.

Principle of Operation: NMR spectroscopy exploits the magnetic properties of certain atomic nuclei. When placed in a magnetic field, these nuclei can absorb and re-emit electromagnetic radiation at a specific resonance frequency. The chemical environment of each nucleus influences this frequency, providing a unique fingerprint of the molecule's structure.

Applications in Pyrrolidine Analysis:

• Structural Elucidation: NMR is the gold standard for determining the precise connectivity of atoms in a molecule.

• Purity Assessment (qNMR): Quantitative NMR (qNMR) can be used as a primary ratio method to determine the purity of a substance without the need for a specific reference standard of the analyte.[4][5][6] The integral of an NMR signal is directly proportional to the number of nuclei, allowing for accurate quantification against a certified internal standard.[4][5]

• Stereochemical Analysis: NMR, often in conjunction with chiral solvating agents, can be used to differentiate between enantiomers and diastereomers of chiral pyrrolidine derivatives.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Principle of Operation: FTIR spectroscopy measures the absorption of infrared radiation by a sample. Different functional groups absorb at specific frequencies, resulting in a unique infrared spectrum that acts as a molecular fingerprint.

Applications in Pyrrolidine Analysis:

• Functional Group Identification: FTIR can quickly confirm the presence of key functional groups in a pyrrolidine-containing molecule, such as N-H stretches (for the parent pyrrolidine) and C=O stretches (for pyrrolidinone derivatives).

• Reaction Monitoring: FTIR can be used to monitor the progress of a chemical reaction involving pyrrolidine by observing the appearance or disappearance of characteristic absorption bands.

Visualization of Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the analytical techniques discussed.

Caption: Workflow for Pyrrolidine Analysis by Headspace GC-FID.

Caption: Workflow for Pyrrolidine Analysis by HPLC with Pre-column Derivatization.

Conclusion: Selecting the Right Tool for the Job

The selection of an analytical technique for pyrrolidine analysis is not a one-size-fits-all decision. A thorough understanding of the analyte's properties, the sample matrix, and the analytical objectives is crucial for making an informed choice.

• For the analysis of volatile pyrrolidines and their impurities, Gas Chromatography, particularly with headspace sampling, offers a rapid, sensitive, and cost-effective solution.

• High-Performance Liquid Chromatography provides unparalleled versatility for a wide range of pyrrolidine derivatives, especially those that are non-volatile or thermally labile. When coupled with derivatization, HPLC can achieve excellent sensitivity.

• Spectroscopic techniques, namely NMR and FTIR, are indispensable for structural elucidation and confirmation, with qNMR emerging as a powerful tool for primary purity assessment.

By leveraging the strengths of each technique and understanding their respective limitations, researchers and drug development professionals can ensure the generation of high-quality, reliable data for their pyrrolidine-containing compounds, ultimately contributing to the development of safe and effective medicines.

References

• Chromatography Forum. measure pyrrolidine by HPLC. Available at: [Link]

• Quantitative NMR Spectroscopy.docx. Available at: [Link]

• A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals. RSC Publishing. Available at: [Link]

• Pyrrolidine, Piperazine, and Diazinane Alkaloids from the Marine Bacterium Strain Vibrio ruber ZXR-93. Semantic Scholar. Available at: [Link]

• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate. Available at: [Link]

• A simple and sensitive GC method determination of N-methylpyrrolidine in cefepime and ist preparation. ResearchGate. Available at: [Link]

• HPLC/UV analysis of polyacetylenes, phenylpropanoid and pyrrolidine alkaloids in medicinally used Codonopsis species. PubMed. Available at: [Link]

• A Guide to Quantitative NMR (qNMR). Emery Pharma. Available at: [Link]

• N-Methyl-2-pyrrolidinone by GC/FID or GC/NPD. Analytical Method. Available at: [Link]

• Analysis of 2-Pyrrolidone. GL Sciences. Available at: [Link]

• Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. ResearchGate. Available at: [Link]

• Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update. PMC. Available at: [Link]

• Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates. MDPI. Available at: [Link]

• Determination of pyrrolizidine alkaloids (PA) in plant material by SPE-LC-MS/MS. Available at: [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. European Pharmaceutical Review. Available at: [Link]

• qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study!. Frontiers. Available at: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. measure pyrrolidine by HPLC - Chromatography Forum [chromforum.org]
• 3. A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00956D [pubs.rsc.org]
• 4. emerypharma.com [emerypharma.com]
• 5. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyworld.com [spectroscopyworld.com]

Safety Operating Guide

Proper Disposal Procedures: 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine

[1][2]

Executive Summary: Immediate Action Plan

Do NOT dispose of this compound down the drain. Do NOT mix with non-halogenated solvents (e.g., acetone, ethanol) unless necessary for cleaning, as this reclassifies the entire volume as "Halogenated Waste" (significantly higher disposal cost). Primary Waste Stream: Halogenated Organic Waste (Basic/Amine).[1]

Chemical Profile & Hazard Identification

As a Senior Application Scientist, I must emphasize that safe disposal begins with understanding the molecule's functional architecture.[1] 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine is a bifunctional hazard :

• The Pyrrolidine Moiety (Secondary Amine): This renders the compound basic .[1] In its free base form, it is likely corrosive to skin and eyes and can cause severe irritation to mucous membranes. It poses a chemical incompatibility risk with strong acids (exothermic neutralization) and strong oxidizers.[2]

• The Chlorinated Aromatic Ring: The presence of the chlorine atom on the benzene ring mandates that this compound be treated as Halogenated Waste .[1] Standard incineration temperatures are insufficient; it requires high-temperature incineration (>1100°C) with scrubbers to prevent the formation of dioxins and furans.

Physical & Chemical Properties (Estimated for Disposal)

Property	Value / Characteristic	Implications for Disposal
Physical State	Liquid or Low-Melting Solid	Requires leak-proof secondary containment.[1]
pH (Aqueous)	> 10 (Basic)	Corrosive (D002). Do not store in metal containers prone to alkali corrosion (e.g., Aluminum).
Flash Point	> 60°C (Estimated)	Treat as Combustible .[1] Keep away from ignition sources.[1][3][2][4][5]
Water Solubility	Low to Moderate	May partition into aquatic environments; toxic to aquatic life.[1]
Reactivity	Incompatible with Oxidizers & Acids	Segregation is critical.

Waste Segregation Protocol

The most common error in laboratory waste management is improper segregation.[1] Because this molecule contains a halogen (Chlorine), it must be separated from non-halogenated waste streams.[1]

The "Halogen Rule"

If you mix 1 mL of this compound with 10 Liters of non-halogenated solvent (e.g., Acetone), the entire 10 Liters becomes "Halogenated Waste" under EPA RCRA regulations.[1] This increases disposal costs by approximately 300-500%.[1]

Segregation Decision Tree

Figure 1: Decision logic for segregating 3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine waste streams to ensure regulatory compliance and cost efficiency.

Step-by-Step Disposal Procedures

Scenario A: Small Scale (Laboratory Vials/Reaction Residues)

Applicable for quantities < 500 mL.

• Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.[1] Avoid metal cans due to the amine's potential corrosivity.[1]

• Labeling: Attach a hazardous waste tag immediately.[1]

  • Constituents: List "3-[(4-Chloro-3-methylphenyl)methyl]pyrrolidine" explicitly.

  • Hazard Checkboxes: Check "Toxic," "Corrosive" (if pH > 12.5), and "Halogenated."[1]

• Bulking: You may pour this into the satellite accumulation container designated for "Halogenated Organic Solvents."

  • Note: Ensure the satellite container does not contain strong acids or oxidizers.[1][2][6]

Scenario B: Large Scale (Process Waste/Stock Disposal)

Applicable for quantities > 1 Liter.[1]

• Neutralization (Optional but Recommended): If the waste is highly basic (pH > 12), consult your EHS officer about neutralizing with dilute acetic acid to pH 7-9 before storage.[1] Caution: This is exothermic.[1]

• Primary Containment: Transfer to a UN-rated drum (UN 1H1 for plastic tight-head drums).

• Secondary Containment: Place the drum on a spill pallet to capture potential leaks.[1]

• Manifesting:

  • RCRA Code: Likely D002 (Corrosive) if un-neutralized.[1] If spent solvents like Methylene Chloride were used, add F002 .[1][7][8]

  • DOT Shipping Name: Polyamines, liquid, corrosive, n.o.s.[1] (contains pyrrolidine derivative).[9][10]

Emergency Spill Response Workflow

In the event of a spill, the volatility of the amine and the toxicity of the chlorinated ring require immediate respiratory protection.[1]

Figure 2: Sequential response protocol for spills involving halogenated amines.

Regulatory Compliance & Storage Compatibility

EPA RCRA Classification

Under the Resource Conservation and Recovery Act (RCRA), this material must be evaluated against the following codes:

• D002 (Corrosivity): If the aqueous pH is

  12.5.[1][7][11]

• Halogenated Organic Compounds (HOCs): Under 40 CFR 268, land disposal is prohibited.[1] It must be treated via Incineration (INCIN) .[1]

Storage Compatibility Matrix

Chemical Class	Compatibility	Interaction Risk
Strong Acids (HCl, H₂SO₄)	INCOMPATIBLE	Violent exothermic reaction (Salt formation).[1]
Strong Oxidizers (H₂O₂, Nitrates)	INCOMPATIBLE	Risk of fire, explosion, or formation of toxic Nitrogen Oxides (NOx).
Halogenated Solvents (DCM)	COMPATIBLE	Safe to mix for disposal purposes (Same waste stream).
Alcohols/Ketones	COMPATIBLE	Safe to mix, but renders the solvent "Halogenated" (Cost issue).[1]

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40, Code of Federal Regulations (CFR), Part 261 - Identification and Listing of Hazardous Waste. [Link][1]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] Washington (DC): National Academies Press (US); 2011. Chapter 8, Management of Waste. [Link]

• U.S. EPA. Land Disposal Restrictions for Halogenated Organic Compounds (40 CFR 268). [Link][1]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. kishida.co.jp [kishida.co.jp]
• 5. uvic.ca [uvic.ca]
• 6. Chemical Compatibility | Division of Research Safety | Illinois [drs.illinois.edu]
• 7. my.alfred.edu [my.alfred.edu]
• 8. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
• 9. researchgate.net [researchgate.net]
• 10. Therapeutic potential of pyrrole and pyrrolidine analogs: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pwaste.com [pwaste.com]